![molecular formula C16H20ClF3N2O B1434712 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide CAS No. 1858255-70-5](/img/structure/B1434712.png)
4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide
Overview
Description
Scientific Research Applications
In Vitro and In Vivo Evaluation as Tyrosinase and Melanin Inhibitors
A study by Raza et al. (2019) explored the synthesis of N-(substituted-phenyl)-4-{(4-[(E)-3-phenyl-2-propenyl]-1-piperazinyl}butanamides, including compounds related to 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide. These compounds were found to inhibit mushroom tyrosinase and reduce pigments in zebrafish, suggesting potential applications in depigmentation drugs (Raza et al., 2019).
CCR2 Receptor Antagonists
Another study by Butora et al. (2006) investigated similar compounds for their role as CCR2 receptor antagonists. These compounds showed high binding affinity and selectivity towards the chemokine receptor, indicating potential therapeutic applications in treating diseases involving chronic inflammation (Butora et al., 2006).
Synthesis and Pharmacological Properties
The synthesis and pharmacological properties of related piperidine derivatives were detailed in a chapter by Vardanyan (2018). This work provides a comprehensive overview of methods and applications for such compounds, including 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide (Vardanyan, 2018).
Inhibitory Activity Against Urease Enzyme
Nazir et al. (2018) studied novel indole-based oxadiazole scaffolds with N-(substituted-phenyl)butamides. These molecules, closely related to 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide, exhibited potent inhibitory activity against the urease enzyme, highlighting their potential in therapeutic applications (Nazir et al., 2018).
Molecular Docking Studies
A study on the vibrational spectra and molecular docking of 2,2-diphenyl-4-(piperidin-1-yl)butanamide, a compound structurally similar to 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide, was conducted by Mary et al. (2015). This research provides insights into the molecular interactions and potential biological activities of such compounds (Mary et al., 2015).
Synthesis for Neuroleptic Agents
Botteghi et al. (2001) focused on the synthesis of Fluspirilen and Penfluridol, neuroleptic agents containing a piperidine moiety similar to 4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide. This study illustrates the compound's relevance in the synthesis of pharmaceuticals (Botteghi et al., 2001).
Mechanism of Action
Target of Action
One source suggests that similar compounds may interact with the cannabinoid-1 receptor (cb1r) .
Mode of Action
It’s suggested that similar compounds may act as antagonists at the cb1r .
Pharmacokinetics
It’s suggested that similar compounds may have a low probability to cross the blood-brain barrier (bbb), indicating peripheral restriction .
properties
IUPAC Name |
4-chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20ClF3N2O/c17-8-4-5-15(23)21-13-11-12(16(18,19)20)6-7-14(13)22-9-2-1-3-10-22/h6-7,11H,1-5,8-10H2,(H,21,23) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DWSNMCWDAPBLDN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=C(C=C(C=C2)C(F)(F)F)NC(=O)CCCCl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20ClF3N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601157343 |
Source
|
| Record name | Butanamide, 4-chloro-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601157343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
348.79 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Chloro-N-[2-piperidin-1-yl-5-(trifluoromethyl)phenyl]butanamide | |
CAS RN |
1858255-70-5 |
Source
|
| Record name | Butanamide, 4-chloro-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]- | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1858255-70-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Butanamide, 4-chloro-N-[2-(1-piperidinyl)-5-(trifluoromethyl)phenyl]- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID601157343 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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